2-{[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H13FN4O2S2/c1-10-5-6-13-14(7-10)27-17(20-13)21-15(24)9-26-18-23-22-16(25-18)11-3-2-4-12(19)8-11/h2-8H,9H2,1H3,(H,20,21,24)
• InChI Key: FFOFNVFHCJNMKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=C(O3)C4=CC(=CC=C4)F
• Molecular Formula: C18H13FN4O2S2
• Molecular Weight: 400.5 g/mol

Description

The compound “2-{[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]thio}-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide” is a heterocyclic compound. It contains an oxadiazole ring, which is a five-membered ring with two carbons, one oxygen atom, and two nitrogen atoms. This type of ring system is also known as azoximes, oxybiazole, biozole, diazoxole, furadiazole, and furoxans.

Molecular Structure Analysis

The molecular structure of this compound includes an oxadiazole ring and a benzothiazole ring, both of which are important structures in medicinal chemistry. The oxadiazole ring is a five-membered ring that possesses two carbons, one oxygen atom, and two nitrogen atoms. The benzothiazole ring is a bicyclic entity consisting of a benzene ring fused to a thiazole ring.

Future Directions

Oxadiazole derivatives, including this compound, have a broad range of chemical and biological properties, making them an area of interest for future research. They have become important synthons in the development of new drugs. Further studies could explore the potential applications of this compound in various fields, including medicinal and pharmaceutical chemistry.